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Compound of Interest

Compound Name: CCT 241533 dihydrochloride

Cat. No.: B1191905

Get Quote

Introduction & Scientific Context

CCT 241533 Dihydrochloride is a highly potent, ATP-competitive, and selective inhibitor of

Checkpoint Kinase 2 (CHK2).[1][2][3] Unlike earlier non-specific kinase inhibitors (e.g., UCN-
01), CCT 241533 exhibits an IC50 of ~3 nM for CHK2 with an ~80-fold selectivity over CHK1
(IC50 ~245 nM).

In oncology research, this compound is a critical tool for dissecting the ATM-CHK2-Cdc25 axis.
Its primary utility lies in studying "synthetic lethality"—particularly in concert with PARP
inhibitors—and in abrogating the G2/M checkpoint in p53-deficient tumor models.

Key Technical Specifications
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Feature Specification
Target CHK2 (CHEK?2)
IC50 (Biochemical) 3nM

o >60-fold vs. CHK1; Minimal cross-reactivity in
Selectivity )

85-kinase panel

Mechanism ATP-competitive; Reversible
Solubility Soluble in water (up to 10 mg/mL) and DMSO

Abrogation of G2/M arrest; Inhibition of CHK2

Key Phenotype ]
autophosphorylation (S516)

Mechanism of Action & Signaling Pathway

Understanding the precise phosphorylation site modulated by CCT 241533 is vital for
experimental design.

e ATM Role: Upon DNA damage (DSBs), ATM phosphorylates CHK2 at Thr68. This is the
priming step.

e CHK2 Role: Primed CHK2 undergoes dimerization and autophosphorylation at Ser516. This
is the activation step required for kinase activity.

e CCT 241533 Action: It binds the ATP pocket, blocking the kinase activity.[2][4][5]
Consequently, it inhibits Ser516 autophosphorylation and downstream substrate
phosphorylation (e.g., Kap-1, Cdc25C). Crucially, it does NOT inhibit the upstream Thr68
phosphorylation by ATM.

Pathway Visualization

The following diagram illustrates the specific intervention point of CCT 241533 within the DNA
Damage Response (DDR) network.
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Caption: CCT 241533 inhibits CHK2 autophosphorylation (S516) without affecting the upstream
ATM-mediated priming (T68).

Handling and Preparation

Expertise Note: The dihydrochloride salt form offers superior water solubility compared to the
free base. This allows for vehicle-free in vivo administration or cell culture use without high
DMSO toxicity, though DMSO is still commonly used for stock solutions.

Stock Solution Protocol
e Mass: Weigh 5 mg of CCT 241533 dihydrochloride.

e Solvent: Dissolve in DMSO to create a 10 mM stock solution.

o Calculation: MW = 466.36 g/mol (check specific batch CoA). For 5 mg, add ~1.07 mL
DMSO.

o Storage: Aliguot into small volumes (e.g., 20 uL) to avoid freeze-thaw cycles. Store at -80°C
(stable for 6 months) or -20°C (1 month).

o Working Solution: Dilute in culture media immediately before use. Keep final DMSO
concentration <0.1%.

Application Protocol: Synthetic Lethality with PARP
Inhibitors

This protocol assesses the ability of CCT 241533 to potentiate the cytotoxicity of PARP
inhibitors (e.g., Olaparib) in p53-deficient cell lines (e.g., HT29, HelLa).

Experimental Logic

PARP inhibition leads to single-strand breaks that convert to double-strand breaks during
replication. Tumor cells rely on CHK2 to arrest the cell cycle and repair this damage. Blocking
CHK?2 forces these cells into mitosis with damaged DNA, leading to mitotic catastrophe.

Method: Clonogenic Survival Assay (The Gold Standard)
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Short-term viability assays (MTT/CellTiter-Glo) often fail to capture the long-term reproductive
death caused by CHK2 inhibition. Clonogenic assays are required.

Materials
e Cells: HT29 (p53 mutant) or MCF7 (p53 wt) as a control.

e Compounds: CCT 241533 (1 uM - 5 uM) and Olaparib.

o Stain: 0.5% Crystal Violet in 20% methanol.

Step-by-Step Protocol

e Seeding: Seed cells in 6-well plates at low density (e.g., 500-1000 cells/well) to allow colony
formation.

o Tip: Ensure single-cell suspension to avoid false "clumps.”
o Attachment: Incubate for 24 hours to allow attachment.

e Treatment:

o

Arm A (Control): DMSO vehicle.

o

Arm B (PARPI): Olaparib (dose titration: 10 nM — 10 uM).

[¢]

Arm C (Combo): Olaparib (titration) + Fixed CCT 241533 (1 puM).

[¢]

Note: 1 uM CCT 241533 is typically sufficient to inhibit CHK2 without significant off-target
toxicity in this duration.

 Incubation: Incubate cells with compounds for 24-48 hours, then wash with PBS and replace
with fresh drug-free media.

o Alternative: For continuous exposure, leave drugs on for the duration (7—10 days), but
ensure CCT 241533 concentration does not exceed 2 uM to avoid non-specific growth
inhibition.

o Growth: Allow colonies to grow for 7-14 days until colonies contain >50 cells.
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» Fixation & Staining:

(¢]

Wash with PBS.[6]

[¢]

[¢]

[e]

Fix with ice-cold methanol/acetic acid (3:1) for 15 mins.
Stain with 0.5% Crystal Violet for 20 mins.

Rinse with tap water and air dry.[6]

¢ Analysis: Count colonies manually or using automated software (e.g., ImageJ).

o Calculation: Calculate Plating Efficiency (PE) and Surviving Fraction (SF).

o Potentiation Index (P1): Ratio of IC50 (PARPI alone) / IC50 (PARPi + CCT).[5]API>1

indicates synergy.

Protocol: Biomarker Validation (Western Blot)

To confirm CCT 241533 is hitting its target, you must assay for the loss of kinase activity, not

the loss of the protein itself.

Key Biomarkers

Biomarker

Expected Change with
CCT 241533

Mechanism

CHK2 p-Ser516

Decrease

Blocks autophosphorylation
(Direct readout).[1][2][4]]5]

CHK2 p-Thr68

No Change / Increase

Upstream ATM site. May

increase due to feedback loop.

Kap-1 p-Ser473

Decrease

Downstream substrate of
CHK2.

Cdc25C p-Ser216

Decrease

Downstream substrate.

Workflow
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o Treatment: Treat cells (e.g., HeLa) with DNA damaging agent (e.g., Bleomycin 10 pg/mL or
IR 10 Gy) to activate the pathway.

e Inhibition: Co-treat with CCT 241533 (1 uM and 5 uM) for 1-2 hours.

e Lysis: Lyse in RIPA buffer supplemented with Phosphatase Inhibitors (Sodium
Orthovanadate, NaF) and Protease Inhibitors.

o Critical: Phosphatase inhibitors are non-negotiable; CHK2 phosphorylation is labile.
» Blotting:

o Load 30-50 ug protein.

o Primary Antibody: Anti-CHK2 pS516 (e.g., Cell Signaling or equivalent).

o Control Antibody: Anti-CHK2 (Total) and Anti-GAPDH.[5]
e Result Interpretation:

o Vehicle + Bleomycin: Strong pS516 band.

o CCT 241533 + Bleomycin: Disappearance of pS516 band. Retention of pT68 band.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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